Cas no 91632-23-4 (Ethyl 2-(4-bromophenyl)-3-oxopropanoate)

Ethyl 2-(4-bromophenyl)-3-oxopropanoate is a brominated aromatic β-keto ester with significant utility in organic synthesis. Its structure, featuring a reactive β-keto ester moiety and a 4-bromophenyl group, makes it a versatile intermediate for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The bromine substituent enhances its reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, enabling efficient derivatization. The ethyl ester group improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly valued for its role in synthesizing heterocycles and functionalized aromatics, offering a balance of stability and reactivity for multi-step transformations.
Ethyl 2-(4-bromophenyl)-3-oxopropanoate structure
91632-23-4 structure
Product Name:Ethyl 2-(4-bromophenyl)-3-oxopropanoate
CAS No:91632-23-4
MF:C11H11BrO3
MW:271.107242822647
MDL:MFCD11975700
CID:3162707
PubChem ID:13330263
Update Time:2025-11-01

Ethyl 2-(4-bromophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

    • 91632-23-4
    • AKOS032961348
    • ETHYL 2-(4-BROMOPHENYL)-3-OXOPROPANOATE
    • SCHEMBL2554850
    • Ethyl 2-(4-bromophenyl)-3-oxopropanoate
    • MDL: MFCD11975700
    • Inchi: 1S/C11H11BrO3/c1-2-15-11(14)10(7-13)8-3-5-9(12)6-4-8/h3-7,10H,2H2,1H3
    • InChI Key: WQSBIFOIZAHURK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C=O)C(=O)OCC

Computed Properties

  • Exact Mass: 269.98916Da
  • Monoisotopic Mass: 269.98916Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.4Ų

Ethyl 2-(4-bromophenyl)-3-oxopropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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Additional information on Ethyl 2-(4-bromophenyl)-3-oxopropanoate

Ethyl 2-(4-bromophenyl)-3-oxopropanoate (CAS No. 91632-23-4): A Comprehensive Overview in Modern Chemical Research

Ethyl 2-(4-bromophenyl)-3-oxopropanoate, a compound with the chemical formula C10H9BrO3, is a significant molecule in the realm of organic chemistry and pharmaceutical research. Its CAS number, 91632-23-4, uniquely identifies it in scientific databases and literature. This compound has garnered attention due to its structural features and potential applications in drug development, particularly in the synthesis of bioactive molecules.

The structural motif of Ethyl 2-(4-bromophenyl)-3-oxopropanoate consists of an ester group attached to a propenoic acid backbone, with a bromine substituent on the phenyl ring. This specific arrangement makes it a versatile intermediate in organic synthesis, allowing for further functionalization to create more complex structures. The presence of the bromine atom on the phenyl ring is particularly noteworthy, as it provides a handle for cross-coupling reactions, which are fundamental in modern drug discovery.

In recent years, Ethyl 2-(4-bromophenyl)-3-oxopropanoate has been explored in the context of developing novel therapeutic agents. Its structural features are reminiscent of several bioactive scaffolds found in pharmaceuticals, making it a promising candidate for further investigation. For instance, researchers have been interested in its potential as a precursor for kinase inhibitors, which play a crucial role in treating various cancers and inflammatory diseases.

One of the most exciting applications of Ethyl 2-(4-bromophenyl)-3-oxopropanoate is in the synthesis of small-molecule inhibitors targeting specific biological pathways. The bromine atom on the phenyl ring allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures. These reactions have enabled the creation of novel compounds with improved pharmacological properties.

Moreover, Ethyl 2-(4-bromophenyl)-3-oxopropanoate has been utilized in the development of ligands for metalloproteinase inhibition. Metalloproteinases are enzymes that play critical roles in various physiological processes, including tissue degradation and signal transduction. Inhibiting these enzymes has therapeutic potential for conditions such as osteoporosis, rheumatoid arthritis, and cancer. The structural versatility of Ethyl 2-(4-bromophenyl)-3-oxopropanoate makes it an ideal candidate for designing selective inhibitors.

Recent studies have also highlighted its role in medicinal chemistry as a building block for heterocyclic compounds. Heterocycles are integral to many drugs due to their ability to mimic natural products and interact with biological targets effectively. By incorporating Ethyl 2-(4-bromophenyl)-3-oxopropanoate into synthetic pathways, chemists can access a wide range of heterocyclic derivatives with potential therapeutic benefits.

The compound's reactivity also makes it valuable in materials science applications. For example, it can be used to synthesize polymers with specific properties, such as biodegradability or enhanced mechanical strength. These materials have potential uses in biomedical devices, coatings, and other advanced applications where precise molecular control is essential.

In conclusion, Ethyl 2-(4-bromophenyl)-3-oxopropanoate (CAS No. 91632-23-4) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool in pharmaceutical research, enabling the development of novel therapeutic agents and functional materials. As research continues to uncover new applications for this compound, its importance is likely to grow even further.

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